Cas no 41808-43-9 ((1-Hydroxybutylidene)propanedinitrile)

• Product Name: (1-Hydroxybutylidene)propanedinitrile
• CAS No: 41808-43-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 2137482
• Update Time: 2023-08-04

(1-Hydroxybutylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (1-hydroxybutylidene)propanedinitrile
• 2-(1-Hydroxy-butylidene)-malononitrile
• (1-Hydroxybutylidene)propanedinitrile

• Inchi： 1S/C7H8N2O/c1-2-3-7(10)6(4-8)5-9/h10H,2-3H2,1H3
• InChI Key： JQNOTRRYTBGTRR-UHFFFAOYSA-N
• SMILES： O/C(=C(/C#N)\C#N)/CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 67.8